Cas no 20244-70-6 ((e)-1,2-diiodoethene)

(e)-1,2-diiodoethene structure
(e)-1,2-diiodoethene structure
Product Name:(e)-1,2-diiodoethene
CAS No:20244-70-6
MF:C2H2I2
MW:279.846225261688
CID:1395295
PubChem ID:5378102
Update Time:2025-04-20

(e)-1,2-diiodoethene Chemical and Physical Properties

Names and Identifiers

    • (e)-1,2-diiodoethene
    • 1,2-Dijodaethylen
    • 1,2-diiodotetrafluoroethane
    • 1,2-diiodoperfluoroethane
    • 1,2-diioditetrafluoroethane
    • 1,2-diiodoethylene
    • 1,2-diodotetrafluoroethane
    • CTK1C5714
    • ACMC-1CKNR
    • AC1Q4KK0
    • 1,2-diiodo-ethene
    • 1,2-Diiod-ethen
    • 1,2-diiodoethene
    • 1,2-diioethylene
    • 1,2-Diiodo-1,1,2,2-tetrafluoroethane
    • AC1L286H
    • tetrafluoro-1,2-diiodoethane
    • vinylene diiodide
    • 1,2-Dijodaethylen; 1,2-diiodotetrafluoroethane; 1,2-diiodoperfluoroethane; 1,2-diioditetrafluoroethane; 1,2-diiodoethylene; 1,2-diodotetrafluoroethane; CTK1C5714; ACMC-1CKNR; AC1Q4KK0; 1,2-diiodo-ethene; 1,2-Diiod-ethen; 1,2-diiodoethene; 1,2-diioethylene; 1,2-Diiodo-1,1,2,2-tetrafluoroethane; 1,2-Diiodoperfluoroethane; AC1L286H; tetrafluoro-1,2-diiodoethane; 1,2-diiodo-1,1,2,2-tetrafluoroethane; vinylene diiodide; 1,2-Diiodotetrafluoro
    • EN300-22893175
    • (E)-CHI=CHI
    • (E)-1,2-Diiodoethene #
    • DTXSID501019312
    • CVOGMKGEVNGRSK-OWOJBTEDSA-N
    • 590-27-2
    • (E)-1,2-Diiodoethylene
    • 20244-70-6
    • EN300-266864
    • trans-1,2-diiodoethene
    • SCHEMBL629580
    • Inchi: 1S/C2H2I2/c3-1-2-4/h1-2H/b2-1+
    • InChI Key: CVOGMKGEVNGRSK-OWOJBTEDSA-N
    • SMILES: I/C=C/I

Computed Properties

  • Exact Mass: 279.824586
  • Monoisotopic Mass: 279.824586
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 19.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 2.2

Experimental Properties

  • Density: 3.015
  • Boiling Point: 172.1°C at 760 mmHg
  • Flash Point: 77.2°C
  • LogP: 2.32760
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